![molecular formula C19H23BrN2 B6011212 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine](/img/structure/B6011212.png)
1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine, also known as BDB, is a psychoactive drug that belongs to the class of benzylpiperazine derivatives. BDB has gained significant attention in the scientific community due to its potential use as a research tool for studying the central nervous system. The purpose of
Mechanism of Action
1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine acts as a monoamine releaser, which means it stimulates the release of serotonin, dopamine, and norepinephrine in the brain. This compound has a similar mechanism of action to other benzylpiperazine derivatives, such as BZP and MDBP. This compound has been shown to have a higher affinity for serotonin receptors compared to dopamine receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased heart rate and blood pressure, pupil dilation, and increased body temperature. This compound has also been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which can lead to feelings of euphoria, increased energy, and heightened mood.
Advantages and Limitations for Lab Experiments
1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has several advantages as a research tool, including its ability to stimulate the release of serotonin, dopamine, and norepinephrine in the brain. This compound has also been shown to have a high affinity for serotonin receptors, which makes it a useful tool for studying the effects of serotonin on behavior. However, this compound has several limitations, including its potential for abuse and its lack of selectivity for specific neurotransmitter systems.
Future Directions
There are several future directions for research on 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine, including its potential use as a treatment for depression and anxiety. This compound has also been shown to have potential as a tool for studying the effects of serotonin and dopamine on behavior. Future research could focus on developing more selective benzylpiperazine derivatives that target specific neurotransmitter systems, as well as investigating the long-term effects of this compound use on the brain and behavior.
Conclusion:
In conclusion, this compound is a psychoactive drug that has gained significant attention in the scientific community due to its potential use as a research tool for studying the central nervous system. This compound has been shown to stimulate the release of serotonin, dopamine, and norepinephrine in the brain, which can lead to feelings of euphoria, increased energy, and heightened mood. This compound has several advantages as a research tool, including its ability to stimulate the release of serotonin, dopamine, and norepinephrine in the brain, but also has several limitations, including its potential for abuse and lack of selectivity for specific neurotransmitter systems. Future research could focus on developing more selective benzylpiperazine derivatives and investigating the long-term effects of this compound use on the brain and behavior.
Synthesis Methods
1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine can be synthesized using a variety of methods, including the reaction of 2-bromobenzyl chloride with 2,5-dimethylphenylpiperazine in the presence of a base such as potassium carbonate. The reaction can be carried out in a solvent such as acetonitrile or dichloromethane. The resulting product can be purified using methods such as recrystallization or column chromatography.
Scientific Research Applications
1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has been used as a research tool for studying the central nervous system due to its ability to stimulate the release of serotonin, dopamine, and norepinephrine. This compound has been shown to have a similar mechanism of action to other benzylpiperazine derivatives, such as 1-benzylpiperazine (BZP) and 1-(3,4-methylenedioxybenzyl)piperazine (MDBP). This compound has been used in studies to investigate the effects of serotonin and dopamine on behavior, as well as the potential use of this compound as a treatment for depression and anxiety.
Properties
IUPAC Name |
1-[(2-bromophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2/c1-15-7-8-16(2)19(13-15)22-11-9-21(10-12-22)14-17-5-3-4-6-18(17)20/h3-8,13H,9-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCIDZASOLGRJPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.